molecular formula C15H12O2 B14182111 (5S)-3-Methyl-5-(naphthalen-1-yl)furan-2(5H)-one CAS No. 922191-30-8

(5S)-3-Methyl-5-(naphthalen-1-yl)furan-2(5H)-one

Cat. No.: B14182111
CAS No.: 922191-30-8
M. Wt: 224.25 g/mol
InChI Key: WHIZQTAHYFEOHW-AWEZNQCLSA-N
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Description

(5S)-3-Methyl-5-(naphthalen-1-yl)furan-2(5H)-one is an organic compound that belongs to the class of furanones

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5S)-3-Methyl-5-(naphthalen-1-yl)furan-2(5H)-one typically involves the following steps:

    Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as naphthalene derivatives and furan precursors.

    Reaction Conditions: The reaction conditions may include the use of catalysts, solvents, and specific temperature and pressure settings to facilitate the formation of the desired compound.

    Purification: After the reaction, the product is purified using techniques such as chromatography or recrystallization to obtain the pure compound.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and automated systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(5S)-3-Methyl-5-(naphthalen-1-yl)furan-2(5H)-one can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the compound into its reduced forms.

    Substitution: Substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts. Reaction conditions such as temperature, solvent, and pH play a crucial role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield furanone oxides, while substitution reactions may produce derivatives with different functional groups.

Scientific Research Applications

    Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

    Biology: It may exhibit biological activities such as antimicrobial, antifungal, or anticancer properties.

    Medicine: The compound could be explored for its potential therapeutic effects in treating various diseases.

    Industry: It may find applications in the development of new materials or as a precursor in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of (5S)-3-Methyl-5-(naphthalen-1-yl)furan-2(5H)-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of enzymes, modulation of signaling pathways, or disruption of cellular processes.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (5S)-3-Methyl-5-(naphthalen-1-yl)furan-2(5H)-one include other furanones and naphthalene derivatives. Examples include:

  • 3-Methyl-2(5H)-furanone
  • 5-(Naphthalen-1-yl)-2(5H)-furanone
  • 3-Methyl-5-phenylfuran-2(5H)-one

Uniqueness

The uniqueness of this compound lies in its specific structural features, such as the presence of both a naphthalene ring and a furanone moiety. These features may confer unique chemical and biological properties that distinguish it from other similar compounds.

Properties

CAS No.

922191-30-8

Molecular Formula

C15H12O2

Molecular Weight

224.25 g/mol

IUPAC Name

(2S)-4-methyl-2-naphthalen-1-yl-2H-furan-5-one

InChI

InChI=1S/C15H12O2/c1-10-9-14(17-15(10)16)13-8-4-6-11-5-2-3-7-12(11)13/h2-9,14H,1H3/t14-/m0/s1

InChI Key

WHIZQTAHYFEOHW-AWEZNQCLSA-N

Isomeric SMILES

CC1=C[C@H](OC1=O)C2=CC=CC3=CC=CC=C32

Canonical SMILES

CC1=CC(OC1=O)C2=CC=CC3=CC=CC=C32

Origin of Product

United States

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